![molecular formula C16H14N2O2S B5571067 N-(4-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide](/img/structure/B5571067.png)
N-(4-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide
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Description
N-(4-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide, commonly known as MBOAT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MBOAT is a benzothiazole derivative and has been shown to have a range of biochemical and physiological effects.
Scientific Research Applications
Antitumor Activity
Compounds bearing the benzothiazole moiety, including N-(4-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3(2H)-yl)acetamide derivatives, have been synthesized and evaluated for their antitumor activity. Studies reveal that certain derivatives exhibit considerable anticancer activity against various cancer cell lines. For instance, compounds with different heterocyclic rings attached to the benzothiazole structure have shown potential against human tumor cell lines derived from neoplastic diseases (Yurttaş, Tay, & Demirayak, 2015). This indicates a promising avenue for developing new cancer therapies by exploring the structural variations of these compounds.
Anti-inflammatory and Analgesic Activities
Derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. Research has identified compounds with significant anti-inflammatory activity, highlighting the therapeutic potential of benzothiazole derivatives in treating inflammation-related conditions (Sunder & Maleraju, 2013).
Antimicrobial Agents
The antimicrobial efficacy of this compound derivatives has been explored, with some compounds displaying potent activity against bacterial and fungal species. This suggests the potential use of these compounds in developing new antimicrobial agents to combat infections (Incerti et al., 2017).
Anticonvulsant Evaluation
Research into the anticonvulsant properties of benzothiazole acetamide derivatives has uncovered compounds that exhibit significant activity against convulsive disorders. This opens up possibilities for new treatments in epilepsy and related conditions, offering a promising direction for future pharmaceutical development (Nath et al., 2021).
properties
IUPAC Name |
N-(4-methylphenyl)-2-(2-oxo-1,3-benzothiazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2S/c1-11-6-8-12(9-7-11)17-15(19)10-18-13-4-2-3-5-14(13)21-16(18)20/h2-9H,10H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYBAMDDPCCEZOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3SC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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